Cas no 3562-84-3 (Benzbromarone)

This product is a benzofuran derivative, which can inhibit the reabsorption of uric acid by renal tubules and thus reduce the concentration of uric acid in blood. It is easily absorbed by oral administration, and its metabolites are effective. The uric acid in blood 24 hours after taking the medicine is 66.5% of that before taking the medicine For the treatment of gout< Br>

Benzbromarone structure

Product Name:Benzbromarone

CAS No:3562-84-3

Molecular Formula:C₁₇H₁₂Br₂O₃

Molecular Weight:424.0834

MDL:MFCD00078962

CID:44269

PubChem ID:24891861

Benzbromarone Properties

Names and Identifiers

- benzbromarone
- (3,5-dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanon
- 3-(3,5-dibromo-4-hydroxybenzoyl)-2-ethyl-benzofura
- 3,5-dibromo-4-hydroxyphenyl2-ethyl-3-benzofuranylketone
- benzbromaron
- desuric
- exurate
- ketone,3,5-dibromo-4-hydroxyphenyl2-ethyl-3-benzofuranyl
- l2214
- (3,5-dibromo-4-hydroxyphenyl)-(2-ethyl-1-benzofuran-3-yl)methanone
- (3,5-Dibromo-4-hydroxyphenyl)-(2-ethylbenzofuran-3-yl)methanone
- (3,5-dibromo-4-hydroxyphenyl)-(2-ethyl-3-benzofuranyl) methanone
- (3,5-dibromo-4-hydroxyphenyl)(2-ethylbenzofuran-3-yl)methanone
- 2-Ethyl-3-(3,5-dibromo-4-hydroxybenzoyl)benzofuran
- 3-(3,5-Dibromo-4-hydroxybenzoyl)-2-ethylbenzofuran
- Hipurik
- Minuric
- Narcaricin
- Normurat
- Uricovac
- Urinorm
- (3,5-Dibromo-4-hydroxyphenyl)(2-ethyl-1-benzofuran-3-yl)methanone
- Azubromaron
- L 2214-Labaz
- Uroleap (TN)
- Harolan
- Methanone, (3,5-dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-
- MJ 10061
- 3,5-Dibromo-4-hydroxyphenyl-2-ethyl-3-benzofuranyl ketone
- 2-Ethyl-3-(3,5-dibrom-4-hydroxybenzoyl)benzofuran
- L 2214
- Benzbromaronum [INN-Latin]
- Benzobromarona [INN-Spanish]
- Benzbromarone [USAN:INN:BAN]
- L2214-Labaz
- (3,5-Dibromo-4-hydroxyphenyl)(2-ethyl-1-benz
- AKOS015895856
- Benzbromarone, European Pharmacopoeia (EP) Reference Standard
- NCIStruc1_001498
- NCIStruc2_001681
- s4221
- NCGC00013895-03
- ML054
- AM20040270
- KS-1292
- MLS001074105
- Prestwick3_000370
- BENZBROMARONE [MI]
- Benzbromarone 100 microg/mL in Acetonitrile
- NCI60_041884
- 2,6-dibromo-4-[(2-ethyl-1-benzofuran-3-yl)carbonyl]phenol
- Benzpromarone
- MLS000737128
- 3,5-Dibromo-4-hydroxyphenyl 2-ethyl-3-benzofuranyl Ketone
- (3,5-dibromo-4-hydroxy-phenyl)-(2-ethylbenzofuran-3-yl)methanone
- Uroleap
- NSC-759281
- Prestwick_709
- HMS3394K05
- Ketone,5-dibromo-4-hydroxyphenyl 2-ethyl-3-benzofuranyl
- NCI85433
- [3,5-bis(bromanyl)-4-oxidanyl-phenyl]-(2-ethyl-1-benzofuran-3-yl)methanone
- BENZBROMARONE [EP MONOGRAPH]
- Q410435
- NCGC00013895-02
- Oprea1_140235
- (3,5-Dibromo-4-hydroxyphenyl)(2-ethyl-1-benzofuran-3-yl)methanone #
- BRD-K11717138-001-16-2
- HMS2052K05
- 4POG0RL69O
- Benzbromarone, analytical standard
- CPD000058310
- NSC 85433
- NCGC00013895-09
- BRN 0273668
- DTXSID4022652
- SY018127
- 3562-84-3
- Methanone,5-dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-
- BCP07515
- HMS2096I21
- NSC759281
- Methanone, (3, 5-dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-
- A822914
- CAS-3562-84-3
- 3-(3,5-Dibromo-4-Hydroxy-Benzoyl)-2-Ethyl Benzofuran
- CS-4740
- SR-01000003082
- benzbromarone; bzm; 3-(3,5-dibromo-4-hydroxybenzoyl)-2-ethylbenzofuran; (3,5-dibromo-4-hydroxyphenyl)(2-ethyl-1-benzofuran-3-yl)methanone
- R75
- UNII-4POG0RL69O
- HMS3652H15
- MFCD00078962
- HMS2093J04
- NSC-85433
- AC-6162
- NCGC00013895-11
- NCGC00022066-04
- SR-01000003082-5
- HMS3744G15
- Benzbromarone, certified reference material, TraceCERT(R)
- Besuric
- Tox21_110041
- Prestwick0_000370
- Benzbromarone (JP17/USAN/INN)
- EINECS 222-630-7
- NCGC00013895-07
- Benzofuran, 3-(3,5-dibromo-4-hydroxybenzoyl)-2-ethyl-
- BENZBROMARONE [INN]
- Benzbromarone(USAN)
- EX-A1131
- MJ-10061
- NCGC00013895-04
- L-2214
- BENZBROMARONE [USAN]
- MLS001424143
- NC00334
- CHEBI:3023
- HMS1569I21
- NCGC00013895
- NS00001815
- 3, 5-Dibromo-4-hydroxyphenyl-2-ethyl-3-benzofuranyl ketone
- DTXCID702652
- Benzbromarone,(S)
- Max-uric
- NSC85433
- Tox21_110041_1
- MLS000028522
- HMS3713I21
- cid_2333
- (3,5-dibromo-4-hydroxyphenyl)-(2-ethyl-3-benzofuranyl)methanone
- Opera_ID_1282
- BPBio1_000549
- Benzbromarone 1.0 mg/ml in Methanol
- FT-0602164
- NCGC00013895-06
- SPBio_002420
- CCG-37198
- UNM000001228903
- Prestwick2_000370
- SMR000058310
- BSPBio_000499
- SW196858-4
- NCGC00013895-05
- B4099
- Benzbromaronum
- BRD-K11717138-001-03-0
- DB12319
- Pharmakon1600-01505971
- D01056
- BDBM50158460
- Benzobromarona
- NCGC00013895-08
- SBI-0055383.P002
- SR-01000003082-6
- CHEMBL388590
- HY-B1135
- BENZBROMARONE [MART.]
- KETONE, 3,5-DIBROMO-4-HYDROXYPHENYL 2-ETHYL-3-BENZOFURANYL
- BENZBROMARONE [WHO-DD]
- HMS2230D20
- 3-[3,5-DIBROMO-4-HYDROXYBENZOYL]-2-ETHYLBENZOFURAN
- (2-Ethyl-3-benzofuranyl)-(3,5-dibrom-4-hydroxyphenyl)keton
- NCGC00013895-01
- BENZBROMARONE [JAN]
- Prestwick1_000370
- SCHEMBL48993
- (3,5-Dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)methanone
- NCGC00013895-13
- BRD-K11717138-001-30-3
- Benzbromarone (JP18/USAN/INN)
- benzbromaron?
- BRD-K11717138-001-29-5
- +Expand
- MDL： MFCD00078962
- InChIKey： WHQCHUCQKNIQEC-UHFFFAOYSA-N
- Inchi： 1S/C17H12Br2O3/c1-2-13-15(10-5-3-4-6-14(10)22-13)16(20)9-7-11(18)17(21)12(19)8-9/h3-8,21H,2H2,1H3
- SMILES： BrC1C(=C(C([H])=C(C=1[H])C(C1=C(C([H])([H])C([H])([H])[H])OC2=C([H])C([H])=C([H])C([H])=C12)=O)Br)O[H]

Computed Properties

Exact Mass: 423.91327g/mol
Surface Charge: 0
XLogP3: 5.7
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 421.91532g/mol
Monoisotopic Mass: 421.91532g/mol
Topological Polar Surface Area: 50.4Å²
Heavy Atom Count: 22
Complexity: 405
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 4
Surface Charge: 0

Experimental Properties

LogP: 5.45680
PSA: 50.44000
Merck: 1065
Refractive Index: 1.6010 (estimate)
Boiling Point:
Melting Point: 150.0 to 154.0 deg-C
Flash Point: 264.7ºC
Color/Form: White to off white crystalline powder
Density: 1.6211 (rough estimate)

Benzbromarone Security Information

Symbol: GHS06
RTECS：OB1804200
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S36
Packing Group：III
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2811
Hazard Statement： H301
Warning Statement： P301+P310
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： 22
Signal Word：Danger
HazardClass：6.1

Benzbromarone Customs Data

HS CODE：2932190090
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzbromarone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003BDR-1g	Benzbromarone	3562-84-3	>98.0%(GC)(T)	1g	$51.00	2024-05-04
A2B Chem LLC	AB53919-500mg	Benzbromarone	3562-84-3	≥98%	500mg	$29.00	2024-04-20
Aaron	AR003BM3-250mg	Benzbromarone	3562-84-3	98%	250mg	$4.00
abcr	AB473997-1g	Benzbromarone, 98%; .	3562-84-3	98%	1g	€69.40
Chemenu	CM161935-5g	(3,5-Dibromo-4-hydroxyphenyl)-(2-ethylbenzofuran-3-yl)methanone	3562-84-3	98%	5g	$***	2023-05-30
ChemScence	CS-4740-100mg	Benzbromarone	3562-84-3	99.80%	100mg	$60.0	2022-04-27
DC Chemicals	DC8895-1 g	benzbromaron	3562-84-3		1g	$300.0	2022-02-28
eNovation Chemicals LLC	D389084-1g	Methanone, (3,5-dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-	3562-84-3	97%	1g	$200	2022-06-08
FUJIFILM	028-15851-5g	Benzbromarone	3562-84-3		5g	JPY 10,000
Key Organics Ltd	KS-1292-1MG	Benzbromarone	3562-84-3	>97%	1mg	£36.00	2023-09-08

Benzbromarone Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:3562-84-3)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

Hubei Chenghai Chemical Co.,Ltd.

Audited Supplier

(CAS:3562-84-3)

MR./MRS.:HU MENG YAO

Phone:13986212397

Email:1400858822@qq.com

Wuhan Dingxintong Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:3562-84-3)

MR./MRS.:TANG WEI

Phone:17720532645

Email:t17720532645@163.com

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:3562-84-3)

MR./MRS.:WANG JING LI

Phone:13207195831

Email:wjyxxjl@foxmail.com

jiangxi Revere Biotechnology Co.,Ltd

Audited Supplier

(CAS:3562-84-3)

MR./MRS.:SONG JING LI

Phone:13297917155

Email:sqm@ruiweier.cn

Nantong Zhonghe Chemical New Material Co.LTD

Audited Supplier

(CAS:3562-84-3)

MR./MRS.:HU GE BING

Phone:13003551299

Email:2369399482@qq.com

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:3562-84-3)

MR./MRS.:ZHANG LI

Phone:13397111514

Email:z13397111514@163.com

Benzbromarone Related Literature

1. Nano-sized platinum as a mimic of uricase catalyzing the oxidative degradation of uric acid

Yongqiang Dong,Yuwu Chi,Xiaomei Lin,Liyan Zheng,Lichan Chen,Guonan Chen Phys. Chem. Chem. Phys. 2011 13 6319
2. Fast colorimetric screening for visible light photocatalytic oxidation and reduction reactions

Michal Poznik,Burkhard K?nig React. Chem. Eng. 2016 1 494
3. The design, synthesis and evaluation of low molecular weight acidic sulfonamides as URAT1 inhibitors for the treatment of gout

Andy Pike,R. Ian Storer,Robert M. Owen,Emma Armstrong,Caroline L. Benn,Magda Bictash,Kathy F. K. Cheung,Kathryn Costelloe,Emmanuel Dardennes,Emma Impey,Philip H. Milliken,Elisabeth Mortimer-Cassen,Hannah J. Pearce Med. Chem. Commun. 2016 7 1572
4. The discovery and evaluation of diaryl ether heterocyclic sulfonamides as URAT1 inhibitors for the treatment of gout

R. Ian Storer,Robert M. Owen,Andy Pike,Caroline L. Benn,Emma Armstrong,David C. Blakemore,Magda Bictash,Kathryn Costelloe,Emma Impey,Philip H. Milliken,Elisabeth Mortimer-Cassen,Hannah J. Pearce,Benjamin Pibworth,Gianna Toschi Med. Chem. Commun. 2016 7 1587
5. Stevia residue extract increases intestinal uric acid excretion via interactions with intestinal urate transporters in hyperuricemic mice

Arshad Mehmood,Lei Zhao,Chengtao Wang,Imam Hossen,Rifat Nowshin Raka,Huimin Zhang Food Funct. 2019 10 7900
6. Discovery of a novel rice-derived peptide with significant anti-gout potency

Naixin Liu,Buliang Meng,Lin Zeng,Saige Yin,Yan Hu,Shanshan Li,Yang Fu,Xinping Zhang,Chun Xie,Longjun Shu,Meifeng Yang,Ying Wang,Xinwang Yang Food Funct. 2020 11 10542
7. Chemical modulation of Kv7 potassium channels

Matteo Borgini,Pravat Mondal,Ruiting Liu,Peter Wipf RSC Med. Chem. 2021 12 483
8. Virtual screening and activity evaluation of human uric acid transporter 1 (hURAT1) inhibitors

Yacong Yang,Yu Hu,Fengli Yao,Jinbo Yang,Leilei Ge,Peng Wang,Ximing Xu RSC Adv. 2023 13 3474
9. Introducing an automated high content confocal imaging approach for Organs-on-Chips

Samantha Peel,Adam M. Corrigan,Beate Ehrhardt,Kyung-Jin Jang,Pedro Caetano-Pinto,Matthew Boeckeler,Jonathan E. Rubins,Konstantia Kodella,Debora B. Petropolis,Janey Ronxhi,Gauri Kulkarni,Alison J. Foster,Dominic Williams,Geraldine A. Hamilton,Lorna Ewart Lab Chip 2019 19 410
10. Sangamides, a new class of cyclophilin-inhibiting host-targeted antivirals for treatment of HCV infection

Steven J. Moss,Michael Bobardt,Pieter Leyssen,Nigel Coates,Udayan Chatterji,Xie Dejian,Teresa Foster,Jinlun Liu,Mohammad Nur-e-Alam,Dipen Suthar,Chen Yongsheng,Tony Warneck,Ming-Qiang Zhang,Johan Neyts,Philippe Gallay,Barrie Wilkinson,Matthew A. Gregory Med. Chem. Commun. 2012 3 944

Related Categories

3562-84-3 (Benzbromarone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:3562-84-3)Benzbromarone

Purity:99%

Quantity:25g

Price($):248.0

atkchemica

(CAS:3562-84-3)Benzbromarone

Purity:95%+

Quantity:1g/5g/10g/100g

Price($):discuss personally

Cas no 3562-84-3 (Benzbromarone)

Benzbromarone Properties

Names and Identifiers

Computed Properties

Experimental Properties

Benzbromarone Security Information

Benzbromarone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Benzbromarone Price

Benzbromarone Suppliers

Benzbromarone Related Literature

Related Categories

3562-84-3 (Benzbromarone) Related Products